![molecular formula C12H18BrNO3S B5783347 3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide](/img/structure/B5783347.png)
3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide, also known as Br-MBS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a sulfonamide derivative that has been synthesized and studied extensively in recent years. In
Mechanism of Action
The mechanism of action of 3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide involves the inhibition of carbonic anhydrase enzymes by binding to the zinc ion in the active site. This leads to the disruption of the enzyme's function and subsequent physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit inhibitory activity against carbonic anhydrase enzymes, which can lead to various physiological effects such as decreased acid-base balance, decreased respiration, and decreased bone resorption. It has also been shown to exhibit fluorescence properties, which can be used for the detection of metal ions such as copper and zinc.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide in lab experiments is its inhibitory activity against carbonic anhydrase enzymes, which can be useful in studying the physiological effects of these enzymes. Another advantage is its fluorescence properties, which can be used for the detection of metal ions. However, one limitation of using this compound is its potential toxicity, which must be taken into consideration when conducting experiments.
Future Directions
There are several future directions for the study of 3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide. One direction is the further exploration of its inhibitory activity against carbonic anhydrase enzymes and its potential applications in the treatment of diseases such as glaucoma and osteoporosis. Another direction is the development of new fluorescent probes based on this compound for the detection of other metal ions. Additionally, the synthesis of this compound derivatives with improved properties such as increased selectivity and decreased toxicity could also be explored.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new treatments for diseases and new fluorescent probes for the detection of metal ions.
Synthesis Methods
The synthesis of 3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide involves the reaction of 3-bromo-4-methoxybenzenesulfonyl chloride with 3-methylbutan-1-amine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is obtained as a white solid and can be purified by recrystallization or column chromatography.
Scientific Research Applications
3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. It has been shown to exhibit inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and bone resorption. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions such as copper and zinc.
properties
IUPAC Name |
3-bromo-4-methoxy-N-(3-methylbutyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BrNO3S/c1-9(2)6-7-14-18(15,16)10-4-5-12(17-3)11(13)8-10/h4-5,8-9,14H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMTAOZDQTOWVAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNS(=O)(=O)C1=CC(=C(C=C1)OC)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.